Cas no 1806987-56-3 (5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride
• CAS No: 1806987-56-3
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895925
• Update Time: 2025-06-23

5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-5(7(10)11)3-12-8(6(4)15-2)16(9,13)14/h3,7H,1-2H3
• InChI Key： QCCHRRNHZBJBLM-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C)C(C(F)F)=CN=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride (CAS No. 1806987-56-3)

The compound 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride (CAS No. 1806987-56-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and sulfonyl chloride functional groups, make it a valuable building block for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride is its relevance to modern drug discovery. The pyridine core is a common motif in many FDA-approved drugs, and the introduction of a difluoromethyl group can enhance metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining prominence due to their improved pharmacokinetic properties. Additionally, the sulfonyl chloride moiety provides a versatile handle for further derivatization, enabling the creation of sulfonamides, sulfones, and other valuable intermediates.

In the agrochemical sector, 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride has shown promise as a precursor for the development of next-generation pesticides. The difluoromethyl group is particularly noteworthy, as it can mimic the behavior of key biological molecules, leading to compounds with enhanced activity against pests. This is especially relevant given the increasing demand for environmentally friendly and sustainable crop protection solutions. Researchers are exploring its potential in creating compounds that target specific enzymes or pathways in pests, reducing the risk of resistance development.

The synthesis and handling of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride require specialized expertise due to the reactivity of the sulfonyl chloride group. Proper storage conditions, such as maintaining a dry and cool environment, are essential to preserve its stability. This compound is typically used in controlled laboratory settings, where it can be safely incorporated into multi-step synthetic routes. Its compatibility with various coupling reactions makes it a favorite among synthetic chemists working on complex molecule assembly.

From a commercial perspective, the demand for 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride is expected to rise as more applications are discovered. Suppliers and manufacturers are focusing on scaling up production while ensuring high purity and consistency. Quality control measures, such as HPLC and NMR analysis, are critical to meet the stringent requirements of pharmaceutical and agrochemical industries. Companies are also investing in sustainable production methods to align with global green chemistry initiatives.

In conclusion, 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-sulfonyl chloride (CAS No. 1806987-56-3) represents a cutting-edge chemical intermediate with broad potential in drug discovery and agrochemical innovation. Its unique structural attributes, combined with the growing need for fluorinated and sulfonated compounds, position it as a key player in modern synthetic chemistry. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.